Cas no 1267617-98-0 (2-(4-butylphenyl)ethane-1-thiol)

• Product Name: 2-(4-butylphenyl)ethane-1-thiol
• CAS No: 1267617-98-0
• MF: C₁₂H₁₈S
• MW: 194.336322307587
• MDL: MFCD11521140
• CID: 5148815
• PubChem ID: 55275168
• Update Time: 2026-03-03

2-(4-butylphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(4-n-Butylphenyl)ethanethiol
• 2-(4-BUTYLPHENYL)ETHANE-1-THIOL
• 2-(4-butylphenyl)ethanethiol
• 2-(4-butylphenyl)ethane-1-thiol

• MDL： MFCD11521140
• Inchi： 1S/C12H18S/c1-2-3-4-11-5-7-12(8-6-11)9-10-13/h5-8,13H,2-4,9-10H2,1H3
• InChI Key： OTPXVZSNNDVUMD-UHFFFAOYSA-N
• SMILES： SCCC1C=CC(=CC=1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 114
• XLogP3: 4.4
• Topological Polar Surface Area: 1